Cas no 73334-07-3 (Iopromide)

• Product Name: Iopromide
• CAS No: 73334-07-3
• MF: C₁₈H₂₄I₃N₃O₈
• MW: 791.111882209778
• MDL: MFCD00867924
• CID: 59453
• PubChem ID: 3736
• Update Time: 2026-05-14

Iopromide Chemical and Physical Properties

Names and Identifiers

• Iopromide
• 1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-5-[(2-methoxyacetyl)amino]-3-N-methylbenzene-1,3-dicarboxamide
• Iopromida
• Iopromidum
• SHL 414C
• Ultravist
• Ultravist 300
• Ultravist 370
• N,N'-Bis(2,3-dihydroxypropyl)-2,4,6-triiodo-5-[(2-methoxyacetyl)amino]-N'-methylbenzene-1,3-dicarboxamide
• Iopromidum [INN-Latin]
• Iopromida [INN-Spanish]
• ZK 35760
• N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-5-(2-methoxyacetamido)-N1-methylisophthalamide
• 712BAC33MZ
• n,n'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-5-[(methoxyacetyl)amino]-n-methylisophthalamide
• N,N'-Bis(2,3-dihydroxypropyl)-2,4,6-triiodo-5-(2-methoxyacetamido)-N-methylisophthalamide
• DSSTox_CID_31

• MDL： MFCD00867924
• Inchi： 1S/C18H24I3N3O8/c1-24(4-9(28)6-26)18(31)12-13(19)11(17(30)22-3-8(27)5-25)14(20)16(15(12)21)23-10(29)7-32-2/h8-9,25-28H,3-7H2,1-2H3,(H,22,30)(H,23,29)
• InChI Key： DGAIEPBNLOQYER-UHFFFAOYSA-N
• SMILES： IC1=C(C(N([H])C([H])([H])C([H])(C([H])([H])O[H])O[H])=O)C(=C(C(=C1C(N(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])O[H])O[H])=O)I)N([H])C(C([H])([H])OC([H])([H])[H])=O)I
• BRN： 7085608

Computed Properties

• Exact Mass: 790.87000
• Monoisotopic Mass: 790.87
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 169

Experimental Properties

• Color/Form: No data available
• Density: 2.2±0.1 g/cm3
• Melting Point: broad (160?C transition)
• Boiling Point: 840.9±65.0 °C at 760 mmHg
• Flash Point: 462.4±34.3 °C
• Refractive Index: 1.709
• Stability/Shelf Life: Hygroscopic
• PSA: 168.66000
• LogP: 0.05740
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Iopromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• RTECS：CZ2230000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (g iodine/kg body weight): 16.5, 11.4 i.v. (Muetzel)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives